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Compound of Interest

Compound Name: M617 TFA

Cat. No.: B10787829 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling and dissolution of M617 TFA
(PSMA-617 TFA) in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is M617 TFA?

A1: M617 TFA is the trifluoroacetate salt of PSMA-617, also known as vipivotide tetraxetan. It

is a ligand that targets the Prostate-Specific Membrane Antigen (PSMA) and is utilized in

radioligand therapy for prostate cancer. The trifluoroacetic acid (TFA) salt form is common for

peptide-based compounds to aid in their stability and handling.

Q2: Why is DMSO used as a solvent for M617 TFA?

A2: DMSO is a powerful polar aprotic solvent capable of dissolving a wide range of polar and

nonpolar compounds, including complex molecules like M617 TFA. Its miscibility with water

and cell culture media makes it a suitable solvent for preparing stock solutions for in vitro and in

vivo experiments.

Q3: What is the recommended storage for M617 TFA powder and its DMSO solution?

A3: For long-term stability, M617 TFA in its solid (powder) form should be stored at -20°C.

Once dissolved in DMSO, the stock solution can be stored at 4°C for up to two weeks or for

longer-term storage, up to six months, at -80°C.[1] To prevent degradation from repeated
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freeze-thaw cycles, it is highly recommended to aliquot the DMSO stock solution into smaller,

single-use volumes.

Q4: Can M617 TFA be dissolved in aqueous buffers directly?

A4: While some product datasheets indicate solubility in water, dissolving M617 TFA directly

into aqueous buffers may be challenging.[2][3] Preparing a high-concentration stock solution in

DMSO first is the recommended and more reliable method. This DMSO stock can then be

further diluted into aqueous buffers for your specific experimental needs.
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Issue Possible Cause Recommended Solution

M617 TFA is not fully

dissolving in DMSO.

The concentration may be too

high.

The maximum reported

solubility of M617 TFA in

DMSO is 125 mg/mL.[3] Do

not attempt to prepare a stock

solution exceeding this

concentration.

The quality of the DMSO may

be poor.

Use anhydrous, high-purity

DMSO (ACS reagent grade or

higher) to ensure optimal

dissolution.

Insufficient mixing.

Vortex the solution for 1-2

minutes. If particulates remain,

brief sonication in a water bath

may aid dissolution.

Precipitation occurs when

diluting the DMSO stock in an

aqueous buffer.

The final concentration of

DMSO in the aqueous solution

is too low to maintain solubility.

Ensure the final concentration

of DMSO in your aqueous

solution is sufficient to keep

M617 TFA dissolved. You may

need to optimize the final

DMSO percentage for your

specific buffer and M617 TFA

concentration.

The aqueous buffer is not at an

optimal pH.

Check the pH of your buffer.

While specific pH effects on

M617 TFA solubility are not

widely reported, significant

deviations from neutral pH

could impact solubility.

The compound appears to be

degrading in solution.

Improper storage conditions. Store DMSO stock solutions at

-80°C for long-term use and

avoid multiple freeze-thaw

cycles by preparing aliquots.[1]
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For short-term storage (up to 2

weeks), 4°C is acceptable.[1]

Contamination of the solvent

or compound.

Use sterile tubes and pipette

tips when preparing solutions

to minimize contamination.

Quantitative Data Summary
The following table summarizes the key quantitative information for M617 TFA.

Parameter Value Reference

Molecular Weight 1498.25 g/mol [1][3][4]

Maximum Solubility in DMSO 125.0 mg/mL [3]

Molar Concentration at Max

Solubility
83.43 mM [3]

Storage (Powder) -20°C (for up to 3 years) [1][3]

Storage (in DMSO) 4°C (for up to 2 weeks) [1]

-80°C (for up to 6 months) [1]

Experimental Protocol: Preparation of a 10 mM
M617 TFA Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of M617 TFA in DMSO.

Materials:

M617 TFA (PSMA-617 TFA) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes
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Vortex mixer

Sonicator (optional)

Calibrated pipettes

Procedure:

Calculate the required mass of M617 TFA:

The molecular weight of M617 TFA is 1498.25 g/mol .

To prepare 1 mL of a 10 mM solution, you will need:

Mass = 0.01 L * 10 mmol/L * 1498.25 g/mol = 0.149825 g = 149.825 mg

Adjust the volume and mass as needed for your experimental requirements. For

example, to prepare 100 µL of a 10 mM solution, you would need 1.498 mg of M617
TFA.

Weigh the M617 TFA powder:

Carefully weigh the calculated amount of M617 TFA powder and place it into a sterile

microcentrifuge tube.

Add DMSO:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

M617 TFA powder.

Dissolve the compound:

Tightly cap the tube and vortex the solution for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution for any remaining particulates. If necessary, sonicate the tube

in a water bath for 5-10 minutes.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10787829?utm_src=pdf-body
https://www.benchchem.com/product/b10787829?utm_src=pdf-body
https://www.benchchem.com/product/b10787829?utm_src=pdf-body
https://www.benchchem.com/product/b10787829?utm_src=pdf-body
https://www.benchchem.com/product/b10787829?utm_src=pdf-body
https://www.benchchem.com/product/b10787829?utm_src=pdf-body
https://www.benchchem.com/product/b10787829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:

For immediate use, the solution can be kept at room temperature.

For short-term storage (up to 2 weeks), store the solution at 4°C.[1]

For long-term storage, aliquot the stock solution into single-use volumes and store at

-80°C for up to 6 months.[1]
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Caption: Workflow for dissolving M617 TFA in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10787829#how-to-
dissolve-m617-tfa-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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